Cas no 327163-77-9 (Methyl 2-bromo-3,6-dimethoxybenzoate)

• Product Name: Methyl 2-bromo-3,6-dimethoxybenzoate
• CAS No: 327163-77-9
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• CID: 2947213
• Update Time: 2025-10-29

Methyl 2-bromo-3,6-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-3,6-dimethoxybenzoate
• Methyl 2-bromo-3,6-dimethoxybenzoate

• Inchi： 1S/C10H11BrO4/c1-13-6-4-5-7(14-2)9(11)8(6)10(12)15-3/h4-5H,1-3H3
• InChI Key： OFYIZYSNHHAKPQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1C(=O)OC)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8

Additional information on Methyl 2-bromo-3,6-dimethoxybenzoate

Methyl 2-bromo-3,6-dimethoxybenzoate (CAS No. 327163-77-9): A Versatile Intermediate in Modern Chemical Synthesis

Methyl 2-bromo-3,6-dimethoxybenzoate, identified by its CAS number 327163-77-9, is a significant compound in the realm of organic synthesis and pharmaceutical research. This benzoate derivative features a bromine substituent at the 2-position and two methoxy groups at the 3 and 6 positions, making it a valuable intermediate for constructing complex molecular architectures. The presence of these functional groups provides a rich platform for further chemical modifications, enabling its application in diverse synthetic pathways.

The benzoate moiety, characterized by its ester group, is well-known for its role in drug development due to its ability to enhance solubility and bioavailability of active pharmaceutical ingredients (APIs). In particular, methyl benzoates are frequently employed in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The bromine atom in 2-bromo-3,6-dimethoxybenzoate serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems prevalent in many pharmaceuticals.

Recent advancements in synthetic methodologies have highlighted the utility of Methyl 2-bromo-3,6-dimethoxybenzoate in the preparation of heterocyclic compounds. For instance, palladium-catalyzed reactions involving this intermediate have been utilized to generate nitrogen-containing heterocycles, which are crucial scaffolds in medicinal chemistry. The methoxy groups further enhance the reactivity by participating in nucleophilic aromatic substitution (SNAr) reactions, facilitating the introduction of diverse substituents at strategic positions within the aromatic ring.

In the context of drug discovery, 2-bromo-3,6-dimethoxybenzoate has been explored as a precursor for kinase inhibitors. Kinases are key enzymes involved in numerous cellular signaling pathways, making them attractive targets for therapeutic intervention. By leveraging the bromine and methoxy functionalities, researchers can design analogs with optimized binding affinities and selectivity. For example, recent studies have demonstrated the synthesis of novel kinase inhibitors by employing Methyl 2-bromo-3,6-dimethoxybenzoate as a building block, showcasing its importance in developing next-generation therapeutics.

The compound's structural features also make it relevant in materials science. Specifically, its ability to form stable complexes with metal ions has been investigated for potential applications in catalysis and luminescent materials. The benzoate group can act as a chelating ligand, while the bromine atom can participate in coordination interactions, leading to the development of novel functional materials with tailored properties.

From a synthetic perspective, Methyl 2-bromo-3,6-dimethoxybenzoate offers a convenient access route to more complex derivatives through various functional group transformations. For instance, hydrolysis of the ester group can yield the corresponding carboxylic acid, which can then be further modified via oxidation or reduction reactions. Additionally, nucleophilic substitution at the bromine atom allows for the introduction of diverse groups such as amines or thiols, expanding its utility in combinatorial chemistry and library synthesis.

The growing interest in green chemistry has also influenced the use of 2-bromo-3,6-dimethoxybenzoate. Researchers are increasingly seeking sustainable synthetic routes that minimize waste and hazardous byproducts. The compound's versatility makes it an attractive candidate for flow chemistry applications, where reactions can be conducted under controlled conditions with improved efficiency and safety.

In summary, Methyl 2-bromo-3,6-dimethoxybenzoate (CAS No. 327163-77-9) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for researchers aiming to develop novel therapeutics and advanced materials. As synthetic methodologies continue to evolve, the importance of such versatile intermediates is likely to grow even further.